Cas no 125-73-5 (Morphinan-3-ol,17-methyl-, (9a,13a,14a)-)

Morphinan-3-ol,17-methyl-, (9a,13a,14a)- structure
125-73-5 structure
Product Name:Morphinan-3-ol,17-methyl-, (9a,13a,14a)-
CAS No:125-73-5
MF:C21H29NO7
MW:407.457466840744
CID:162965
PubChem ID:5360697
Update Time:2024-11-26

Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Chemical and Physical Properties

Names and Identifiers

    • Morphinan-3-ol,17-methyl-, (9a,13a,14a)-
    • Dextrorphan
    • DEXTRORPHAN D-TARTRATE
    • DEXTRORPHAN-D -TARTRATE
    • (+)-3-hydroxy-N-methylmorphinan
    • (+)-N-Methylmorphinan-3-ol
    • D-3-hydroxy-N-methylmorphinan
    • Dextro-Dromoran
    • Dextrorphane
    • d-Form of levorphanol
    • d-Levorphanol
    • O-Demethyl dextromethorphan
    • Racemorphan
    • Ro 1-6794
    • 17-Methylmorphinan-3-ol
    • DextroMethorphan IMpurity B
    • (+)-dextrorphan
    • 9.alpha.,13.alpha.,14.alpha.-Morphinan-3-ol, 17-methyl-
    • 04B7QNO9WS
    • DEXTRORPHAN [MART.]
    • Dextrorphan, 1mg/ml in Methanol
    • Morphinan-3-ol, 17-methyl-, (9alpha,13alpha,14alpha)-
    • Dextrorphane [INN-French]
    • DEXTRORPHAN [WHO-DD]
    • Destrorfano [DCIT]
    • DTXCID601436721
    • (+-)-17-Methylmorphinan-3-ol
    • (4bR,8aS,9R)-11-Methyl-6,7,8,8a,9,10-hexahydro-5H-9,4b-(epiminoethano)phenanthren-3-ol
    • Dextrorphane (INN-French)
    • Destrorfano
    • 9-alpha,13-alpha,14-alpha-Morphinan-3-ol, 17-methyl-
    • BDBM50001000
    • Levo-Dromoran (Salt/Mix)
    • 2H-10,4a-(Iminoethano)phenanthren-6-ol, 1,3,4,9,10,10a-hexahydro-11-methyl-, (+)-
    • CHEBI:29133
    • Dextrorphanum (INN-Latin)
    • 17-METHYL-9.ALPHA.,13.ALPHA.,14.ALPHA.-MORPHINAN-3-OL
    • DEXTROMETHORPHAN HYDROBROMIDE IMPURITY B (EP IMPURITY)
    • 17-methyl-9alpha,13alpha,14alpha-morphinan-3-ol
    • DEXTROMETHORPHAN HYDROBROMIDE IMPURITY B [EP IMPURITY]
    • Levorphanol d-form
    • Lemoran (Salt/Mix)
    • (+)-cis-1,3,4,9,10,10a-Hexahydro-11-methyl-2H-10,4a-iminoethanophenanthren-6-ol
    • CHEMBL1254766
    • BRN 0088093
    • Q659468
    • SCHEMBL115577
    • Dextrorfano
    • Dextrorfano (INN-Spanish)
    • LEVORPHANOL D-FORM [MI]
    • DTXSID301014178
    • (1R,9R,10S)-17-Methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-4-ol
    • DEXTRORPHAN [INN]
    • DEXTRORPHAN (MART.)
    • Ent-17-methylmorphinan-3-ol
    • GTPL9052
    • 9alpha,13alpha,14alpha-Morphinan-3-ol, 17-methyl-
    • EINECS 204-754-3
    • MORPHINAN-3-OL, 17-METHYL-, (9.ALPHA.,13.ALPHA.,14.ALPHA.) -
    • 125-73-5
    • RO-1-6794
    • Morphinan-3-ol, 17-methyl-, (9.alpha.,13.alpha.,14.alpha.)-
    • DB14682
    • Dextrorphanum
    • NS00009547
    • Dextrorphanum [INN-Latin]
    • PDSP2_001522
    • DEXTROMETHORPHAN_met001
    • Dextrorphan [INN:BAN]
    • UNII-04B7QNO9WS
    • Dextrorfano [INN-Spanish]
    • 4-21-00-01364 (Beilstein Handbook Reference)
    • D-morphan
    • (1S,9S,10S)-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-4-ol
    • Morphinan, 3-hydroxy-N-methyl, (+)-
    • Inchi： InChI=1S/C17H23NO.C4H6O6/c1-18-9-8-17-7-3-2-4-14(17)16(18)10-12-5-6-13(19)11-15(12)17;5-1(3(7)8)2(6)4(9)10/h5-6,11,14,16,19H,2-4,7-10H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)
    • InChI Key： RWTWIZDKEIWLKQ-UHFFFAOYSA-N
    • SMILES： OC(C(C(C(=O)O)O)O)=O.OC1C=CC2=C(C34CCN(C)C(C2)C3CCCC4)C=1

Computed Properties

  • Exact Mass: 407.19400
  • Monoisotopic Mass: 257.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 491
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Color/Form: White off white crystals
  • Density: 0.9711 (rough estimate)
  • Melting Point: ≥195 °C
  • Boiling Point: 400.62°C (rough estimate)
  • Refractive Index: 1.5200 (estimate)
  • Solubility: saline: soluble(lit.)
  • PSA: 138.53000
  • LogP: 0.89570
  • Specific Rotation: D20 +56.3° (c = 3 in abs alcohol)

Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Security Information

Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Production Method

Production Method 1

3520-14-7 3520-14-7
483-14-7 483-14-7
125-73-5 125-73-5
153212-75-0 153212-75-0
5719-85-7 5719-85-7
62-99-7 62-99-7
1750-45-4 1750-45-4
92340-57-3 92340-57-3
93-35-6 93-35-6
103-90-2 103-90-2
Reaction Conditions
1.1 Catalysts: NADPH ,  NADP ,  Magnesium chloride ,  Cytochrome P450 CYP1A2 Solvents: Dimethyl sulfoxide ,  Water ;  pH 7.4, 37 °C
Reference
Stereoselective Interaction Between Tetrahydropalmatine Enantiomers and CYP Enzymes in Human Liver Microsomes
Sun, Si-Yuan; Wang, Yu-Qing; Li, Li-Ping; Wang, Lu; Zeng, Su; et al, Chirality, 2013, 25(1), 43-47

Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Raw materials

Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Preparation Products

Morphinan-3-ol,17-methyl-, (9a,13a,14a)- Related Literature

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